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Executive Summary

4-Bromo-2-chloro-6-methylbenzenethiol (CAS: 1208075-50-6) is a highly functionalized
thiophenol derivative utilized primarily as an intermediate in the synthesis of complex

pharmaceuticals and agrochemicals.[1][2] Its structure features a unique trisubstituted benzene
ring containing a thiol (-SH) group flanked by steric bulk (chloro and methyl groups) and a para-
positioned bromine atom. This specific substitution pattern imparts unique electronic and steric
properties, making it a valuable scaffold for palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki-Miyaura, Buchwald-Hartwig) while preserving the sulfur moiety for further nucleophilic
functionalization.

This guide provides a comprehensive analysis of its physical properties, synthesis logic, and
handling protocols, designed for researchers requiring high-purity inputs for drug discovery
campaigns.

Chemical Identity & Structural Analysis[1][3][4][5]
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The molecule is defined by the interplay between the electron-withdrawing halogen atoms and
the electron-donating methyl group. The ortho-positioning of the chlorine and methyl groups
relative to the thiol creates a "steric gate," reducing the rate of oxidative dimerization to
disulfides compared to unhindered thiophenols, while the para-bromine serves as a reactive
handle for structural elaboration.

Table 1: Chemical Profile

Property Data

IUPAC Name 4-Bromo-2-chloro-6-methylbenzenethiol
CAS Number 1208075-50-6

Molecular Formula C7HeBrCIS

Molecular Weight 237.54 g/mol

SMILES SC1=C(C)C=C(Br)C=C1CI

Appearance Pale yellow liquid (at standard temperature)

od Characteristic pungent, disagreeable stench
or
(typical of thiols)

Structural Visualization

Thiol

Ortho

Fig 1: Structural Connectivity of 4-Bromo-2-chloro-6-methylbenzenethiol

Click to download full resolution via product page

Physical Properties & Stability[7][8]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12866251/docs?utm_src=pdf-body-img#technical-guide-physical-properties-characterization-of-4-bromo-2-chloro-6-methylbenzenethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12866251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Understanding the physical state and solubility profile is critical for assay development and
reaction planning.

State & Phase Transitions

o Physical State: Liquid at room temperature (25°C).

» Boiling Point (Predicted): ~280-290°C (at 760 mmHg). Due to its high boiling point,
purification is best achieved via vacuum distillation (e.g., ~110-120°C at 1-2 mmHg) to
prevent thermal decomposition.

e Density: Estimated at ~1.6—1.7 g/cm3 (heavier than water due to Br/Cl content).

Solubility & Partitioning

» Water Solubility: Negligible (Hydrophobic).

e Organic Solubility: Highly soluble in dichloromethane (DCM), ethyl acetate, chloroform, and
DMSO.

e LogP (Predicted): 3.8 £ 0.4. This high lipophilicity indicates the compound will readily cross
cell membranes but requires organic co-solvents (e.g., DMSO) for biological assays.

Acidity (pKa)

e Thiol pKa: Estimated ~6.5 — 7.0.

o Mechanism: The electron-withdrawing halogens (ClI, Br) inductively stabilize the thiolate
anion, lowering the pKa relative to unsubstituted thiophenol (pKa ~6.6). However, the
electron-donating methyl group provides a slight counter-effect.

o Implication: It can be deprotonated by weak bases (e.g., K2COs, EtsN) to generate the
nucleophilic thiolate for S-alkylation.

Synthesis Protocol: The Leuckart Thiophenol Route

While custom synthesis is common, the most robust laboratory-scale synthesis proceeds from
the corresponding aniline via the xanthate intermediate. This method avoids the harsh
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conditions of chlorosulfonation.

Reaction Workflow

e Precursor: 4-Bromo-2-chloro-6-methylaniline.
» Diazotization: Conversion to the diazonium salt using Sodium Nitrite (NaNO2z) and HCI.
o Xanthylation: Reaction with Potassium Ethyl Xanthate to form the aryl xanthate.

o Hydrolysis: Base-catalyzed hydrolysis to yield the free thiol.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12866251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: 4-Bromo-2-chloro-
6-methylaniline

:

1. Diazotization
(NaNQz2, HCI, 0°C)

Intermediate:
Diazonium Salt

2. Xanthylation
(Potassium Ethyl Xanthate, 60°C)

Intermediate:
Aryl Xanthate

3. Hydrolysis
(KOH, Ethanol, Reflux)

Product: 4-Bromo-2-chloro-
6-methylbenzenethiol

Fig 2: Leuckart Synthesis Pathway for Sterically Hindered Thiophenols

Click to download full resolution via product page

Detailed Methodology

o Step 1 (Diazotization): Dissolve the aniline in concentrated HCl/water. Cool to 0-5°C. Add
agueous NaNO: dropwise. Critical Control: Maintain temperature <5°C to prevent diazonium
decomposition.
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e Step 2 (Xanthate Formation): Slowly add the cold diazonium solution to a solution of
potassium ethyl xanthate (1.2 equiv) in water at 60—70°C. Nitrogen evolution (bubbling)
indicates reaction progress.

o Step 3 (Hydrolysis): Extract the xanthate oil, dissolve in ethanol, and treat with KOH pellets
(3 equiv). Reflux for 2—4 hours.

o Workup: Acidify with dilute HCI (to protonate the thiolate), extract with DCM, dry over MgSOa,
and concentrate.

Handling, Safety & Storage

This compound presents specific hazards typical of halogenated thiophenols.

Safety Profile (GHS Classification)

e Signal Word:WARNING

e Hazard Statements:
o H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[3]
o H315/H319: Causes skin and serious eye irritation.[3]

o Stench: Possesses a potent, penetrating odor with a low olfactory threshold.

Storage & Stability Protocol

o Oxidation Prevention: Thiols oxidize to disulfides (Ar-S-S-Ar) upon exposure to air.
o Protocol: Store under an inert atmosphere (Argon or Nitrogen).

o Container: Use amber glass vials with Teflon-lined caps to prevent light degradation and
leaching.

e Odor Control: All handling must occur within a functioning fume hood. Glassware should be
treated with a bleach solution (sodium hypochlorite) immediately after use to oxidize residual
thiol to odorless sulfonate before removal from the hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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